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Compound of Interest

Compound Name: 1-Bromo-2,2,5-trimethylhexane

Cat. No.: B1528752

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Bromo-2,2,5-trimethylhexane is readily
available. The following information is compiled from data on structurally similar alkyl bromides
and should be used as a guide only. A thorough risk assessment should be conducted before

handling this chemical.

Section 1: Physical and Chemical Properties

This section summarizes the known and computed physical and chemical properties of 1-
Bromo-2,2,5-trimethylhexane.
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Property Value Source
Molecular Formula CoH19Br PubChem[1]
Molecular Weight 207.15 g/mol PubChem[1]
CAS Number 1466562-36-6 Moldb[2]
Computed XLogP3 4.4 PubChem[1]
Computed Hydrogen Bond

0 PubChem[1]
Donor Count
Computed Hydrogen Bond

0 PubChem[1]
Acceptor Count
Computed Rotatable Bond

4 PubChem[1]
Count
Computed Exact Mass 206.06701 Da PubChem[1]
Computed Monoisotopic Mass 206.06701 Da PubChem[1]
Computed Topological Polar

P poiod 0 Az PubChem[1]

Surface Area
Computed Heavy Atom Count 10 PubChem[1]
Computed Complexity 84.7 PubChem[1]

Section 2: Safe Handling and Personal Protective
Equipment (PPE)

Adherence to strict safety protocols is essential when working with 1-Bromo-2,2,5-
trimethylhexane. The following guidelines are based on best practices for handling similar
alkyl halides.

Engineering Controls

e Fume Hood: All manipulations of 1-Bromo-2,2,5-trimethylhexane should be performed in a
well-ventilated chemical fume hood.[3]
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o Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily
accessible in the immediate work area.[4][5]

Personal Protective Equipment (PPE)

PPE Category Specification Rationale

] Chemical splash goggles and Protects against splashes and
Eye and Face Protection ]
a face shield.[6][7] vapors.

Chemical-resistant gloves
) (e.g., nitrile, neoprene). )
Hand Protection , _ Prevents skin contact.
Inspect gloves for integrity

before each use.[3][7][8]

A flame-retardant lab coat,
_ worn fully buttoned. Consider a  Protects skin and personal
Body Protection ) ) ) o
chemical-resistant apron for clothing from contamination.

larger quantities.[6][7]

Typically not required when
working in a certified fume
) ) hood. If there is a risk of Protects against inhalation of
Respiratory Protection ) ]
inhalation, use a NIOSH- vapors.
approved respirator with an

organic vapor cartridge.

Section 3: Experimental Protocols
General Handling Protocol

o Preparation: Before starting work, ensure all necessary PPE is worn correctly. Confirm the
fume hood is functioning properly.

o Dispensing: Carefully dispense the required amount of 1-Bromo-2,2,5-trimethylhexane.
Keep the container tightly closed when not in use.[9]

o Reaction Setup: Perform all reactions within the fume hood. Use equipment that is clean, dry,
and free of contaminants.
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» Post-Handling: After use, wash hands and any exposed skin thoroughly with soap and water.
[8] Clean any contaminated surfaces.

Spill Cleanup Protocol

For small spills (less than 100 mL) within a fume hood:

Alert Personnel: Inform others in the immediate area of the spill.

» Containment: If safe to do so, contain the spill using an inert absorbent material such as
sand, vermiculite, or a commercial sorbent.[5][10]

o Absorption: Cover the spill with the absorbent material, working from the outside in to
prevent spreading.[11]

e Collection: Once the liquid is absorbed, use non-sparking tools to carefully collect the
material into a designated, labeled hazardous waste container.[6][10]

o Decontamination: Wipe the spill area with a suitable solvent (e.g., acetone), and place the
cleaning materials in the same hazardous waste container.

e Disposal: Seal the waste container and dispose of it according to institutional and local
regulations for halogenated organic waste.

For large spills, or any spill outside of a fume hood, evacuate the area and contact your
institution's Environmental Health and Safety (EHS) department immediately.

Section 4: First Aid Measures
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[4][10]

Immediately remove all contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation develops or persists.[4][10]

Move the person to fresh air. If they are not
Inhalation breathing, give artificial respiration. Seek

immediate medical attention.[4][10]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[4][7]

Section 5: Fire Fighting Measures

» Extinguishing Media: Use dry chemical, carbon dioxide (CO32), alcohol-resistant foam, or a
water spray to extinguish a fire.[5][7][8]

e Specific Hazards: The compound may be combustible.[4] Upon combustion, it may produce
hazardous decomposition products such as carbon monoxide, carbon dioxide, and hydrogen
bromide gas.[5]

» Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4][5]

Section 6: Disposal

All waste containing 1-Bromo-2,2,5-trimethylhexane must be treated as hazardous waste.

o Waste Collection: Collect all liquid and solid waste contaminated with this chemical in a
designated, clearly labeled, and sealed container for halogenated organic waste.[3]
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o Disposal Route: Dispose of the waste through a licensed professional waste disposal
service.[12] Do not pour down the drain or dispose of with regular trash. Adhere to all local,
state, and federal regulations for hazardous waste disposal.[6]

Section 7: Visualizations
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Caption: Workflow for the safe handling and disposal of 1-Bromo-2,2,5-trimethylhexane.
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Caption: Decision tree for responding to a spill of 1-Bromo-2,2,5-trimethylhexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 1-Bromo-2,2,5-
trimethylhexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1528752#safe-handling-and-disposal-of-1-bromo-2-
2-5-trimethylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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